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Compound of Interest

Compound Name: MCPA-sodium

Cat. No.: B164995 Get Quote

This technical guide provides a comprehensive overview of the toxicological effects of the

herbicide MCPA-sodium on a range of non-target organisms. It is intended for researchers,

scientists, and professionals in the fields of ecotoxicology, environmental science, and drug

development. This document summarizes key quantitative data, details relevant experimental

methodologies, and illustrates the known physiological pathways affected by this chemical.

Executive Summary
MCPA (2-methyl-4-chlorophenoxyacetic acid), commonly used as a sodium salt, is a selective,

systemic herbicide widely employed for the control of broadleaf weeds in agriculture. While

effective in its primary application, concerns exist regarding its potential impact on non-target

organisms. This guide synthesizes the available scientific literature to present a detailed

toxicological profile of MCPA-sodium, focusing on its effects on aquatic and terrestrial wildlife.

The data presented herein are intended to support risk assessment, further research, and the

development of more environmentally benign alternatives.

Quantitative Toxicological Data
The following tables summarize the acute and chronic toxicity data for MCPA-sodium and its

parent acid, MCPA, across various non-target organisms. It is important to note that MCPA-
sodium rapidly dissociates to the parent MCPA acid in the environment, and much of the

available toxicological data pertains to the acid form or other salt formulations. The ester forms

of MCPA are generally considered to be more toxic to aquatic organisms than the acid or salt

forms.
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Acute Toxicity Data
Table 1: Acute Toxicity of MCPA and its Salts to Non-Target Organisms
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Organism Species Endpoint Value
Form
Tested

Reference(s
)

Fish

Rainbow

Trout

(Oncorhynch

us mykiss)

96-hr LC50 > 310 mg/L
MCPA DMA

salt

Bluegill

(Lepomis

macrochirus)

96-hr LC50 > 360 mg/L
MCPA-

sodium salt

Aquatic

Invertebrates

Water flea

(Daphnia

magna)

48-hr EC50 > 830 mg/L
MCPA-

sodium salt

Birds

Bobwhite

Quail

(Colinus

virginianus)

Oral LD50 390 mg/kg
MCPA DMA

salt

Mammals

Rat (Rattus

norvegicus)
Oral LD50

>2,829 to <

4,000 mg/kg
Product

Rabbit

(Oryctolagus

cuniculus)

Dermal LD50
> 2,000

mg/kg
Product

Rat (Rattus

norvegicus)

4-hr LC50

(Inhalation)
> 5.27 mg/L Product

Table 2: Chronic Toxicity of MCPA and its Salts to Non-Target Organisms
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Organism Species Endpoint Value
Form
Tested

Reference(s
)

Fish

Brown Trout

(Salmo trutta)
-

Increased

mortality at

100 mg/L

MCPA

Rainbow

Trout

(Oncorhynch

us mykiss)

-

Growth

inhibition at

50 mg/L

MCPA

Mammals

Rat (Rattus

norvegicus)
2-year study

NOAEL: 12

mg/kg bw/day
MCPA

Mouse (Mus

musculus)

Lifetime

feeding study

NOAEL: 16

mg/kg bw/day
MCPA

Dog (Canis

lupus

familiaris)

1-year

feeding study

NOAEC: 6

mg ae/kg-diet
MCPA

Experimental Protocols
The toxicological data presented in this guide are primarily derived from studies following

standardized methodologies, such as those established by the Organisation for Economic Co-

operation and Development (OECD). These guidelines ensure data quality and comparability

across different studies and laboratories. Below are generalized descriptions of the protocols

relevant to the data in Section 2.0.

Acute Oral Toxicity (based on OECD Guideline 401)
This test provides information on the health hazards likely to arise from a single oral exposure

to a substance.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Animals: Typically, laboratory rats (e.g., Wistar or Sprague-Dawley strains) are used.

Animals are young, healthy adults of a single sex (usually females, as they are often slightly

more sensitive).

Housing and Feeding: Animals are housed in individual cages under controlled conditions of

temperature, humidity, and light cycle. Standard laboratory diet and drinking water are

provided ad libitum.

Dose Administration: The test substance is administered in a single dose by gavage using a

stomach tube or a suitable intubation cannula. The substance is typically dissolved or

suspended in a suitable vehicle (e.g., water, corn oil). A control group receives the vehicle

alone.

Observations: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, and behavior), and body weight changes for at least 14 days after dosing.

Pathology: At the end of the observation period, all animals are subjected to a gross

necropsy.

Endpoint: The LD50 (median lethal dose) is calculated, which is the statistically estimated

dose that is expected to be lethal to 50% of the test animals.

Fish, Acute Toxicity Test (based on OECD Guideline 203)
This test determines the concentration of a substance that is lethal to 50% of a test fish

population over a short exposure period.

Test Species: Commonly used species include Rainbow Trout (Oncorhynchus mykiss) and

Bluegill (Lepomis macrochirus).

Test Conditions: The test is conducted in a static, semi-static, or flow-through system. Water

quality parameters such as temperature, pH, and dissolved oxygen are maintained within

narrow limits.

Exposure: Fish are exposed to a range of concentrations of the test substance for 96 hours.

A control group is maintained in water without the test substance.
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Observations: Mortality is recorded at 24, 48, 72, and 96 hours. Any abnormal behavioral or

physical responses are also noted.

Endpoint: The LC50 (median lethal concentration) is calculated at the end of the 96-hour

exposure period.

Avian Dietary Toxicity Test (based on OECD Guideline
205)
This test is designed to determine the concentration of a substance in the diet that is lethal to

50% of a test bird population.

Test Species: Bobwhite Quail (Colinus virginianus) or Mallard Duck (Anas platyrhynchos) are

typically used.

Test Conditions: Birds are housed in pens under controlled environmental conditions.

Exposure: The test substance is mixed into the diet and fed to the birds for five days,

followed by a three-day observation period on a normal diet. A control group receives an

untreated diet. | Observations: Mortality, clinical signs of toxicity, and food consumption are

recorded daily.

Endpoint: The LC50 (median lethal concentration) is determined.

Signaling Pathways and Mechanisms of Toxicity
MCPA-sodium can induce a range of sublethal effects in non-target organisms by interfering

with various physiological and cellular signaling pathways. Recent research has begun to

elucidate these mechanisms, particularly in aquatic organisms.

Oxidative Stress
MCPA-sodium exposure has been shown to induce oxidative stress in fish. This occurs when

there is an imbalance between the production of reactive oxygen species (ROS) and the ability

of the organism's antioxidant defense systems to detoxify these reactive intermediates.

Excessive ROS can lead to cellular damage, including lipid peroxidation, protein oxidation, and

DNA damage.
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MCPA-induced oxidative stress pathway.

Inflammatory Response (NF-κB Signaling)
Network toxicology studies in loach have identified the NF-κB (nuclear factor kappa-light-chain-

enhancer of activated B cells) signaling pathway as a key target of MCPA-sodium. The NF-κB

pathway is a crucial regulator of the inflammatory response. Dysregulation of this pathway can

lead to chronic inflammation and tissue damage.
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MCPA's potential influence on the NF-κB signaling pathway.

Renin-Angiotensin System (RAS)
The renin-angiotensin system is another pathway identified as a potential target of MCPA-
sodium in fish. The RAS plays a critical role in regulating blood pressure and fluid balance.

Disruption of this system can have significant physiological consequences.
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Potential disruption of the Renin-Angiotensin System by MCPA.

Experimental Workflow
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The following diagram illustrates a typical workflow for a comprehensive ecotoxicological study

of a substance like MCPA-sodium.
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Generalized experimental workflow for ecotoxicological assessment.

Conclusion
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The available data indicate that MCPA-sodium exhibits varying degrees of toxicity to non-

target organisms, with aquatic plants and invertebrates generally being more sensitive than

fish, birds, and mammals in acute tests. Sublethal effects, including the induction of oxidative

stress and inflammation, are emerging as important areas of research that provide a more

nuanced understanding of the environmental risks posed by this herbicide. The standardized

protocols developed by the OECD are crucial for generating reliable and comparable

toxicological data. Further research is needed to fully elucidate the specific signaling pathways

affected by MCPA-sodium in a wider range of non-target species and to understand the long-

term ecological consequences of sublethal exposure. This guide serves as a foundational

resource for such future investigations.

To cite this document: BenchChem. [Toxicological Profile of MCPA-Sodium: An In-depth
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b164995#toxicological-effects-of-mcpa-sodium-on-
non-target-organisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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